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Efficacy Comparison: Monthly vs. 12-Week Topical
Treatments

Parasite Treatment Regimen (Product) Efficacy & Duration Key Comparative Findings

| Cat Flea (Ctenocephalides felis) | Monthly: Selamectin + Sarolaner (Revolution Plus) 12-Week:

Fluralaner (Bravecto) | Monthly: ≥98.6% efficacy over 3 months [1] [2] 12-Week: ≥94.6% efficacy over 3

months [1] [2] | Both regimens provided equivalent high efficacy for flea control over 12 weeks [1] [2]. | |

Black-Legged Tick (Ixodes scapularis) | Monthly: Selamectin + Sarolaner (Revolution Plus) 12-Week:

Fluralaner (Bravecto) | Monthly: >99% efficacy 72h post-reinfestation for 1 month; high efficacy

maintained over 3 monthly doses [3] 12-Week: >99% efficacy up to Day 70; 95.7% on Day 84 [3] | Both

regimens provided high and consistent efficacy against I. scapularis for 12 weeks with no clear advantage

of one over the other [3]. | | Lone Star Tick (Amblyomma americanum) | Monthly: Selamectin + Sarolaner

(Revolution Plus) | Monthly: >99.1% efficacy 72h post-reinfestation for at least 29 days [4] | Specific

comparative data for 12-week treatment not available in search results. |

Detailed Experimental Protocols
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The comparative conclusions are drawn from rigorous, controlled laboratory studies. Here are the standard

methodologies employed:

Study Design: Randomized, blinded, and placebo-controlled trials, conducted in compliance with
Good Clinical Practice guidelines and WAAVP (World Association for the Advancement of Veterinary

Parasitology) recommendations [1] [3].
Animal Subjects: Domestic short-haired cats.

Infestation and Assessment:
Cats are infested with a known number of parasites (e.g., 100 fleas or ~50 ticks) prior to

treatment and at regular intervals afterward (e.g., biweekly for fleas, weekly for ticks) [1] [4] [3].
Live parasites are counted and removed through systematic combing at specific time points

(e.g., 24, 48, or 72 hours) after treatment and each reinfestation [1] [3].
Efficacy Calculation: Efficacy is determined by the percent reduction in geometric mean live parasite

counts in the treated group compared to the placebo control group at each time point [1] [4].
Treatment Administration:

Revolution Plus/Stronghold Plus: Applied topically at the base of the neck at a minimum
dosage of 6.0 mg/kg selamectin and 1.0 mg/kg sarolaner on Day 0, and again on Days 30 and

60 for a 12-week evaluation [1] [3].
Bravecto for Cats: Applied topically at a minimum dosage of 40 mg/kg fluralaner as a single

treatment on Day 0 [1] [3].

The following diagram illustrates this standard experimental workflow.
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Key Insights for Product Development

Class-Wide Efficacy: The high efficacy of both sarolaner and fluralaner underscores the potency of

the isoxazoline class. These compounds act by inhibiting insect-specific GABA and glutamate
channels, leading to parasite death [5].

Strategic Dosing Considerations: The choice between monthly and extended-duration formulations
may involve trade-offs between owner compliance (monthly) and convenience (12-week), rather

than efficacy alone for the indicated periods.
Spectrum of Activity: Beyond fleas and ticks, the sarolaner/selamectin combination (Revolution

Plus) has demonstrated high efficacy against mites like Notoedres cati (feline scabies) in field studies
[6]. This broader parasite profile can be a significant differentiator.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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